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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trifludimoxazin is a novel herbicide belonging to the 1,3,5-triazinane class of chemicals.[1] It

functions as a potent inhibitor of the protoporphyrinogen oxidase (PPO) enzyme, a critical

component in the chlorophyll biosynthesis pathway in plants.[1][2][3] This document provides

detailed application notes and protocols for the analytical research of Trifludimoxazin,

including its physicochemical properties, mechanism of action, and established analytical

methods for its quantification in various matrices.

Physicochemical Properties of Trifludimoxazin
A thorough understanding of the physicochemical properties of Trifludimoxazin is fundamental

for the development of analytical methods and for understanding its environmental fate and

behavior.
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Property Value Reference

Chemical Name

1,5-dimethyl-6-sulfanylidene-3-

(2,2,7-trifluoro-3-oxo-4-prop-2-

ynyl-1,4-benzoxazin-6-

yl)-1,3,5-triazinane-2,4-dione

[4]

CAS Number 1258836-72-4 [4]

Molecular Formula C16H11F3N4O4S [4]

Appearance
Odourless off-white to beige

crystalline powder
[1]

Solubility in Water
1.78 mg/L (at 20.1°C and pH

7.88)
[1]

Solubility in Organic Solvents

Highly soluble in acetone

(423.8 g/L), dichloromethane

(238.4 g/L), and ethyl acetate

(155.2 g/L); Moderately soluble

in methanol (10.8 g/L) and

toluene (36 g/L); Low solubility

in n-heptane (0.027 g/L)

[1]

Octanol/Water Partition

Coefficient (Log Kow)
3.33 at 30°C [1]

Vapor Pressure 1.1 × 10–10 Pa (20°C) [1]

pKa
7.59 (20°C, determined by

HPLC)
[1]

Mechanism of Action: PPO Inhibition
Trifludimoxazin exerts its herbicidal activity by inhibiting the protoporphyrinogen oxidase

(PPO) enzyme.[1][2][3] PPO is the last common enzyme in the biosynthetic pathways of both

chlorophyll in plants and heme in animals.[1] Inhibition of PPO leads to the accumulation of

protoporphyrinogen IX, which is then oxidized to protoporphyrin IX.[2] In the presence of light,
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protoporphyrin IX generates reactive oxygen species, leading to lipid peroxidation and

ultimately, the destruction of plant cell membranes and cell death.[2][5]
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Caption: Mechanism of action of Trifludimoxazin via inhibition of the PPO enzyme.

Analytical Methods for Trifludimoxazin and its
Metabolites
High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)

is the recommended technique for the sensitive and selective quantification of Trifludimoxazin
and its metabolites in various environmental and biological matrices.[1][6][7]

Sample Preparation Workflow
The following diagram outlines a general workflow for the extraction and analysis of

Trifludimoxazin from water and soil samples.
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Caption: General experimental workflow for Trifludimoxazin analysis in water and soil.

Protocol for Trifludimoxazin and Metabolite Analysis in
Water (Based on EPA Method D1724/01)[6]
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1. Scope: This method is for the determination of Trifludimoxazin and its metabolites in

drinking and surface water.

2. Principle: Residues are extracted from water samples and analyzed by liquid

chromatography with tandem mass spectrometry (LC-MS/MS) using electrospray ionization

(ESI) in positive mode.

3. Reagents and Materials:

Methanol (HPLC grade)
Water (HPLC grade)
Formic acid (reagent grade)
Trifludimoxazin and metabolite analytical standards
Syringe filters (0.45 µm PTFE)

4. Instrumentation:

High-Performance Liquid Chromatograph (HPLC)
Tandem Mass Spectrometer (MS/MS) with an ESI source

5. Sample Preparation:

For Trifludimoxazin and most metabolites:

Take a 10 mL aliquot of the water sample.
Dilute with acidified methanol.
Filter the extract through a 0.45 µm PTFE syringe filter directly into an HPLC vial.[6]

For metabolite M850H001:

Take a separate aliquot of the water sample.
Acidify the sample.
Perform a liquid-liquid partition with ethyl acetate:cyclohexane.
Centrifuge the sample.
Evaporate an aliquot of the organic layer to dryness.
Re-dissolve the residue in methanol:water with 0.1% formic acid.
Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.[6]

6. LC-MS/MS Conditions:
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LC Column: A confirmatory analysis for Trifludimoxazin may require a different LC column
and gradient.[6]
Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid, is
typically used.
Ionization Mode: ESI Positive
Quantitation: Based on external matrix-matched standards.[1]

7. Mass Spectrometric Transitions: The following table summarizes the precursor and product

ions for Trifludimoxazin and its key metabolites.

Analyte
Precursor Ion
(m/z)

Product Ion 1
(m/z)

Product Ion 2
(m/z)

Reference

Trifludimoxazin 413 74 - [6]

M850H001 397 141 134 [6]

M850H002 373 323 193 [6]

M850H003 357 307 193 [6]

M850H004 387 131 74 [6]

M850H012 257 163 116 [6]

M850H035 371 257 163 [6]

8. Method Validation Parameters: The analytical method should be validated according to

established guidelines, with typical parameters including:

Parameter Acceptance Criteria Reference

Limit of Quantitation (LOQ)
0.01 mg/kg for cereal forage

and grain
[1]

LOQ in Water 30 ng/L for each analyte [6]

Mean Recoveries 70-120% [6]

Relative Standard Deviation

(RSD)
≤20% [6]
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Conclusion
The analytical methods and protocols outlined in this document provide a robust framework for

the accurate and precise quantification of Trifludimoxazin and its metabolites in research and

regulatory settings. The use of LC-MS/MS is essential for achieving the required sensitivity and

selectivity. Adherence to validated protocols and a thorough understanding of the compound's

properties are critical for generating reliable data in Trifludimoxazin research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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